(E)-{[4-(4-chlorophenyl)-7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5-trien-3-yl]methylidene}amino 4-fluorobenzoate
Description
The compound (E)-{[4-(4-chlorophenyl)-7-thia-2,5-diazatricyclo[6.4.0.0²,⁶]dodeca-1(8),3,5-trien-3-yl]methylidene}amino 4-fluorobenzoate is a structurally complex molecule featuring a tricyclic core system with fused thia-diazatricyclo rings, a 4-chlorophenyl substituent, and a 4-fluorobenzoate ester group. Its E-configuration at the imine bond (methylideneamino group) is critical for its stereochemical stability and biological interactions.
Properties
IUPAC Name |
[(E)-[2-(4-chlorophenyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazol-1-yl]methylideneamino] 4-fluorobenzoate | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H17ClFN3O2S/c24-16-9-5-14(6-10-16)21-19(13-26-30-22(29)15-7-11-17(25)12-8-15)28-18-3-1-2-4-20(18)31-23(28)27-21/h5-13H,1-4H2/b26-13+ | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PWFADEHWXCRWTR-LGJNPRDNSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)N3C(=C(N=C3S2)C4=CC=C(C=C4)Cl)C=NOC(=O)C5=CC=C(C=C5)F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCC2=C(C1)N3C(=C(N=C3S2)C4=CC=C(C=C4)Cl)/C=N/OC(=O)C5=CC=C(C=C5)F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H17ClFN3O2S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
453.9 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound (E)-{[4-(4-chlorophenyl)-7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5-trien-3-yl]methylidene}amino 4-fluorobenzoate is a complex organic molecule with significant potential in medicinal chemistry due to its unique structural features. This article delves into its biological activity, exploring various studies and findings related to its pharmacological effects.
Structural Characteristics
This compound is characterized by:
- A thiazole ring which is often associated with antimicrobial and anticancer activities.
- A diazatricyclo structure that may enhance its interaction with biological targets.
- A 4-fluorobenzoate moiety , which can influence the compound's lipophilicity and biological interactions.
Biological Activity Overview
Preliminary studies indicate that compounds with similar structural motifs often exhibit a range of biological activities. The following table summarizes the potential biological activities associated with this compound based on structural analogs:
| Compound Name | Structural Features | Biological Activity |
|---|---|---|
| 4-Chlorophenyl Thiazole Derivative | Contains thiazole ring | Antimicrobial |
| Diazatricyclo Compound | Similar bicyclic structure | Anticancer |
| Cyclopropanecarboxylic Acid Derivative | Cyclopropane ring | Anti-inflammatory |
The unique combination of these bioactive motifs suggests that (E)-{[4-(4-chlorophenyl)-7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5-trien-3-yl]methylidene}amino 4-fluorobenzoate may exhibit synergistic effects not observed in simpler analogs .
Understanding the mechanism of action is crucial for determining the therapeutic potential of this compound. Interaction studies have shown that compounds with similar structures often target specific enzymes or receptors involved in disease pathways. For instance, thiazole derivatives have been noted for their ability to inhibit key enzymes in cancer cell proliferation .
Case Studies and Research Findings
- Antimicrobial Activity : A study on thiazole derivatives indicated promising antimicrobial effects against various pathogens, suggesting that (E)-{[4-(4-chlorophenyl)-7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5-trien-3-yl]methylidene}amino 4-fluorobenzoate could similarly exhibit antimicrobial properties .
- Anticancer Properties : Research has shown that diazatricyclo compounds possess anticancer activity through mechanisms involving apoptosis induction in cancer cells . The presence of multiple bioactive components in this compound may enhance its efficacy against various cancer types.
- Anti-inflammatory Effects : Similar compounds have demonstrated anti-inflammatory properties by inhibiting pro-inflammatory cytokines and mediators . This suggests a potential therapeutic application for inflammatory diseases.
Comparison with Similar Compounds
Table 1: Structural and Functional Group Comparison
Key Observations :
- Tricyclic vs.
- Halogenation Effects: The 4-chlorophenyl and 4-fluorobenzoate groups introduce electron-withdrawing effects, which may enhance metabolic stability compared to non-halogenated analogs like γ-carotene or menaquinone-4 .
- Functional Group Synergy : The imine and ester groups in the target compound are absent in Venlafaxine but resemble prodrug motifs seen in esterase-activated therapeutics .
Pharmacological and Biochemical Insights
- This contrasts with Venlafaxine’s mechanism, which targets serotonin-norepinephrine reuptake .
- Solubility and Bioavailability : The 4-fluorobenzoate ester may improve lipid solubility compared to carboxylic acid derivatives (e.g., sulforaphane from broccoli), though direct comparisons require experimental validation .
Computational and Experimental Data Gaps
- Synthetic Feasibility: The tricyclic core’s synthetic complexity may limit scalability compared to simpler analogs like menaquinone-4, which is commercially available .
Notes
Evidence Limitations: No direct studies on the target compound were identified; comparisons rely on structural analogies and computational methodologies .
Methodological Frameworks : The graph-based comparison algorithm by Hattori et al. () and virtual screening approaches () underpin this analysis.
Clinical Relevance : The compound’s halogenated aromatic systems align with trends in antipsychotic and anticancer drug design, warranting further investigation.
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
